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Abstract
Valganciclovir is an antiviral medication critical in the management of cytomegalovirus (CMV)

infections, particularly in immunocompromised individuals such as organ transplant recipients

and those with HIV/AIDS.[1][2] As a prodrug of ganciclovir, it exhibits significantly improved oral

bioavailability, a key advantage in clinical settings.[3][4] This document provides an in-depth

technical overview of valganciclovir's chemical structure, physicochemical properties,

mechanism of action, and pharmacokinetic profile. Detailed experimental protocols for its

analysis are also presented, alongside graphical representations of its metabolic pathway and

analytical workflows to facilitate a deeper understanding for research and development

professionals.

Chemical Identity and Structure
Valganciclovir is the L-valyl ester of the antiviral drug ganciclovir.[5][6] This esterification

enhances the molecule's absorption from the gastrointestinal tract.[5] Chemically, it is a

synthetic analog of 2'-deoxyguanosine.[5][6]
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The chemical name for valganciclovir is 2-[(2-amino-6-oxo-6,9-dihydro-3H-purin-9-

yl)methoxy]-3-hydroxypropyl-(2S)-2-amino-3-methylbutanoate.[5] It is commonly supplied as a

hydrochloride salt, which is a white to off-white crystalline powder.[7][8]

Identifier Value

IUPAC Name

[2-[(2-amino-6-oxo-1H-purin-9-yl)methoxy]-3-

hydroxypropyl] (2S)-2-amino-3-

methylbutanoate[6]

CAS Number 175865-60-8 (Valganciclovir)[5][6]

175865-59-5 (Valganciclovir HCl)[9][10][11]

PubChem CID 135413535[5]

Molecular Formula C14H22N6O5[5][6][12]

Molecular Formula (HCl Salt) C14H23ClN6O5[9][13]

Physicochemical Properties
Valganciclovir hydrochloride is a polar, hydrophilic compound.[7][8] Its physicochemical

properties are summarized in the table below.

Property Value

Molecular Weight 354.36 g/mol [5][11][12]

Molecular Weight (HCl Salt) 390.82 g/mol [9][10][13]

Melting Point 162-164°C (decomposes)[14]

Solubility Water: 70 mg/mL at 25°C (pH 7.0)[7][8]

DMSO: 10 mM[14]

pKa 7.6[7][8][15]

n-octanol/water partition coefficient (logP) -1.5[16]
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Mechanism of Action
Valganciclovir itself is not the active antiviral agent. It is a prodrug that is rapidly converted to

ganciclovir in the body.[2][6]

Absorption and Conversion: After oral administration, valganciclovir is absorbed through the

intestinal tract and rapidly hydrolyzed by esterases in the intestines and liver to form

ganciclovir and the amino acid L-valine.[2][5][17]

Phosphorylation: Inside CMV-infected cells, ganciclovir undergoes a three-step

phosphorylation process to become the active ganciclovir triphosphate.[1] The initial

phosphorylation to ganciclovir monophosphate is selectively catalyzed by a viral protein

kinase, UL97, which is present in much higher concentrations in infected cells than in

uninfected cells.[1][5] Subsequently, cellular kinases in the host cell catalyze the formation of

ganciclovir diphosphate and then ganciclovir triphosphate.[5]

Inhibition of Viral DNA Synthesis: Ganciclovir triphosphate acts as a competitive inhibitor of

deoxyguanosine triphosphate (dGTP).[5] It gets incorporated into the growing viral DNA

chain, leading to the termination of DNA elongation because it lacks the 3'-hydroxyl group

necessary for the addition of the next nucleotide.[1] This effectively halts viral DNA

replication.[1][18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15748649/docs#valganciclovir-a-comprehensive-
technical-review-of-its-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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